Cas no 1427405-43-3 (Methyl 4-Chloro-6-benzofurancarboxylate)

• Product Name: Methyl 4-Chloro-6-benzofurancarboxylate
• CAS No: 1427405-43-3
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 5218792
• Update Time: 2025-10-28

Methyl 4-Chloro-6-benzofurancarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Benzofurancarboxylic acid, 4-chloro-, methyl ester
• Methyl 4-Chloro-6-benzofurancarboxylate

• Inchi： 1S/C10H7ClO3/c1-13-10(12)6-4-8(11)7-2-3-14-9(7)5-6/h2-5H,1H3
• InChI Key： UAHOSGDBIFPDCT-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(OC)=O)=CC(Cl)=C2C=C1

Additional information on Methyl 4-Chloro-6-benzofurancarboxylate

Recent Advances in the Application of Methyl 4-Chloro-6-benzofurancarboxylate (CAS: 1427405-43-3) in Chemical Biology and Pharmaceutical Research

Methyl 4-Chloro-6-benzofurancarboxylate (CAS: 1427405-43-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its significance as a versatile building block in medicinal chemistry, owing to its unique benzofuran scaffold, which is known for its diverse pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-Chloro-6-benzofurancarboxylate as a precursor for the synthesis of benzofuran-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The researchers employed a combination of computational docking and in vitro assays to optimize the structure-activity relationship (SAR), leading to the identification of a lead compound with promising antitumor efficacy in xenograft models.

Another significant application of Methyl 4-Chloro-6-benzofurancarboxylate was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the synthesis of novel antimicrobial agents. The study revealed that benzofuran derivatives synthesized from this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed by fluorescence microscopy and membrane permeability assays.

Beyond its pharmaceutical applications, Methyl 4-Chloro-6-benzofurancarboxylate has also garnered attention in materials science. A 2024 study in ACS Applied Materials & Interfaces described its use in the development of organic semiconductors. The benzofuran core, functionalized with the methyl carboxylate group, was found to enhance charge carrier mobility in thin-film transistors, making it a candidate for next-generation electronic devices. This interdisciplinary approach underscores the compound's versatility and potential for innovation across multiple fields.

In conclusion, Methyl 4-Chloro-6-benzofurancarboxylate (CAS: 1427405-43-3) continues to be a focal point in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its adaptable chemical structure and proven biological activity. Future research directions may include further optimization of its derivatives for targeted therapies and exploration of its role in sustainable chemistry. The compound's multifaceted utility positions it as a valuable asset in addressing current and emerging challenges in the life sciences.